Cas no 1060811-12-2 (3-(6-(Trifluoromethyl)pyridin-2-YL)propan-1-amine)

3-(6-(Trifluoromethyl)pyridin-2-YL)propan-1-amine structure
1060811-12-2 structure
Product Name:3-(6-(Trifluoromethyl)pyridin-2-YL)propan-1-amine
CAS No:1060811-12-2
MF:C9H11F3N2
MW:204.192252397537
CID:2624071
PubChem ID:72211971
Update Time:2025-04-21

3-(6-(Trifluoromethyl)pyridin-2-YL)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(6-(TRIFLUOROMETHYL)PYRIDIN-2-YL)PROPAN-1-AMINE
    • WFSVLEBMKMQQNC-UHFFFAOYSA-N
    • 6-(Trifluoromethyl)-2-pyridinepropanamine
    • AB67232
    • 1060811-12-2
    • DTXSID001273337
    • 3-(6-(Trifluoromethyl)pyridin-2-YL)propan-1-amine
    • Inchi: 1S/C9H11F3N2/c10-9(11,12)8-5-1-3-7(14-8)4-2-6-13/h1,3,5H,2,4,6,13H2
    • InChI Key: WFSVLEBMKMQQNC-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(CCCN)=N1)(F)F

Computed Properties

  • Exact Mass: 204.08743285Da
  • Monoisotopic Mass: 204.08743285Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 38.9Ų
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